1-methyl-2-(4-(trifluoromethyl)phenyl)-1H-pyrrole

• Molecular Formula: C12H10F3N
• Molecular Weight: 225.21 g/mol
• IUPAC Name: 1-methyl-2-[4-(trifluoromethyl)phenyl]pyrrole
• InChI: InChI=1S/C12H10F3N/c1-16-8-2-3-11(16)9-4-6-10(7-5-9)12(13,14)15/h2-8H,1H3
• InChI Key: QTQVZCKBABPWEO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C2=CC=C(C=C2)C(F)(F)F

Description

1-methyl-2-(4-(trifluoromethyl)phenyl)-1H-pyrrole is a useful research compound. Its molecular formula is C12H10F3N and its molecular weight is 225.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution (50 ml) of 1-methylpyrrole (4.44 ml) in tetrahydrofuran was added dropwise t-butyl lithium (1.7 M solution in pentane, 30.0 ml) under an argon atmosphere at −78° C. This mixed solution was heated to room temperature, and a solution (100 ml) of zinc chloride (75.0 g) in tetrahydrofuran was added. This mixture was stirred for 1 hr., and 1-bromo-4-trifluoromethylbenzene (3.50 ml) and tetrakis(triphenylphosphine)palladium (0.722 g) were added. This mixture was stirred overnight under an argon atmosphere, and poured into 0.5 M hydrochloric acid. The mixture was extracted with ethyl acetate. The organic layer was washed with saturated aqueous sodium hydrogen carbonate solution and saturated brine, dried over anhydrous magnesium sulfate and concentrated. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=5:1, volume ratio) to give 1-methyl-2-(4-trifluoromethylphenyl)pyrrole (4.01 g, yield 71%) as a colorless crystalline powder. melting point: 39–40° C.